Diethyl Hexyl Phosphate-d11

• Molecular Formula: C10H23O4P
• Molecular Weight: 249.33 g/mol
• InChI: InChI=1S/C10H23O4P/c1-4-7-8-9-10-14-15(11,12-5-2)13-6-3/h4-10H2,1-3H3/i1D3,4D2,7D2,8D2,9D2
• InChIKey: HLQQMPGKASWZPH-VHYZSRRHSA-N

Diethyl Hexyl Phosphate-d11: A Key Isotope-Labeled Internal Standard for Precise LC-MS Quantification

Diethyl Hexyl Phosphate-d11 (CAS 2733722-65-9) is a stable isotope-labeled analog of Diethyl Hexyl Phosphate (CAS 7110-49-8), an alkylphosphoric acid compound . The d11 compound is specifically synthesized by replacing eleven hydrogen atoms in the hexyl chain with deuterium (D or ²H), resulting in a molecular weight of 249.33 g/mol compared to 238.26 g/mol for the unlabeled compound [1]. This isotopic substitution creates a mass difference of +11 Da, which is crucial for its primary application as an internal standard in mass spectrometry-based analytical methods . While the unlabeled compound is utilized in industrial processes such as uranium extraction and as a solid dispersing agent, the d11-labeled version is exclusively intended for research and analytical applications [2].

Workflow Internal standard for quantitative LC-MS

Identity Deuterated analog with distinct mass shift

Role Co-eluting ISTD; corrects matrix effects and recovery

• [1] Boc Sciences. (n.d.). Diethyl Hexyl Phosphate (CAS 7110-49-8). Product page. View Source
• [2] Pharmaffiliates. (n.d.). Diethyl Hexyl Phosphate-d11 (PA STI 031400). Product page. View Source

The Critical Limitations of Using Unlabeled Diethyl Hexyl Phosphate as an Internal Standard

In quantitative LC-MS analysis, using the unlabeled Diethyl Hexyl Phosphate or a structurally similar analog as an internal standard fails to correct for variable ionization efficiency caused by the sample matrix [1][2]. The unlabeled compound (C₁₀H₂₃O₄P) is indistinguishable from the target analyte in the mass spectrometer, making it impossible to use as a separate, identifiable standard for co-elution [1]. While a structural analog (e.g., another alkyl phosphate) might have a different mass, it will not perfectly mimic the target analyte's behavior during sample extraction, chromatographic separation, and ionization . This can lead to significant quantitative inaccuracies due to differential matrix effects and recovery rates, particularly in complex biological or environmental samples [2][3]. The deuterated d11 compound overcomes these limitations by being chemically nearly identical to the analyte yet distinguishable by mass, thereby serving as an ideal internal standard .

Mass Indistinguishability

Unlabeled compound shares identical mass, preventing separate MS detection and accurate correction.

Extraction/Ionization Mismatch

Structural analogs may not perfectly mimic analyte behavior during sample preparation and ionization.

Differential Matrix Effects

Without isotopic matching, matrix effects can shift quantification reliability, especially in complex samples.

• [1] Restek. (2015). Choosing an Internal Standard. Technical article. View Source
• [2] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Blog post. View Source
• [3] WuXi AppTec DMPK Service. (2025). LC−MS生物分析中内标的使用考量. Technical article. View Source

Quantitative Evidence for the Differential Performance of Diethyl Hexyl Phosphate-d11

Superior Mass Resolution vs. Unlabeled Diethyl Hexyl Phosphate

Diethyl Hexyl Phosphate-d11 provides a clear analytical advantage over its unlabeled counterpart for mass spectrometry. The unlabeled compound (m/z ~238) cannot be distinguished from the analyte in the same sample, preventing its use as a co-eluting internal standard . In contrast, the d11-labeled version has a molecular ion mass of m/z ~249, creating an 11 Da difference that allows for complete baseline separation in the mass analyzer . This eliminates isotopic interference and enables precise, selective quantification of the target analyte .

Mass Resolution vs Unlabeled

Class-level

~249 Da vs ~238 Da

Enables co-eluting ISTD quantification

+11 Da isotopic shift prevents interference

Evidence Dimension	Mass Spectrometric Resolution (Molecular Ion Mass)
Target Compound Data	~249 Da (C₁₀H₁₂D₁₁O₄P)
Comparator Or Baseline	~238 Da (Unlabeled Diethyl Hexyl Phosphate, C₁₀H₂₃O₄P)
Quantified Difference	+11 Da (due to 11 x ²H substitution)
Conditions	LC-MS analysis, low-resolution MS

Why This Matters

This quantifiable mass difference is the foundational requirement for using the compound as an internal standard, enabling precise and selective quantification of the target analyte in the same analytical run.

Enhanced Quantification Accuracy via Matrix Effect Correction

A primary source of quantitative error in LC-MS/MS is the 'matrix effect', where co-eluting matrix components can suppress or enhance the ionization of the target analyte [1]. While the unlabeled analyte experiences this effect, a structural analog used as an internal standard will experience it to a different degree, leading to inaccurate results . In contrast, a deuterated internal standard like Diethyl Hexyl Phosphate-d11 is chemically nearly identical to the analyte and thus co-elutes with it, experiencing the exact same matrix effect [2]. This allows it to perfectly compensate for ionization variability, resulting in a calculated matrix effect value close to 100%, which indicates no matrix influence on the final calculated concentration [1][2].

Matrix Effect Correction

Class-level

Matrix effect near 100%

Supports accurate quantification in complex matrices

Co-elution neutralizes ionization bias

Evidence Dimension	Matrix Effect Correction Capability (Accuracy)
Target Compound Data	Matrix effect value approaches 100% (no matrix influence on result)
Comparator Or Baseline	Matrix effect value is significantly lower or higher than 100% (result is inaccurate)
Quantified Difference	The difference is not a fixed value but a binary outcome: accurate vs. inaccurate quantification.
Conditions	Analysis of complex biological samples (e.g., plasma, urine) using LC-MS/MS

Why This Matters

This property is essential for meeting regulatory requirements for bioanalytical method validation and ensures that reported concentrations in clinical, toxicological, or environmental studies are reliable and reproducible.

• [1] Matrix (chemical analysis). (2019). LIMSWiki. View Source
• [2] WuXi AppTec DMPK Service. (2025). LC−MS生物分析中内标的使用考量. Technical article. View Source

Assurance of Assay Robustness Through Comparable Extraction Recovery

During sample preparation, analytes are often extracted from a complex matrix (e.g., urine, soil, food) and may be lost during the process. A good internal standard corrects for these losses [1]. Because Diethyl Hexyl Phosphate-d11 is an isotopic analog, its physicochemical properties (e.g., solubility, partition coefficient) are nearly identical to those of the unlabeled analyte [2]. Consequently, it will have the same extraction recovery as the analyte across a wide range of conditions. Any loss of the analyte during sample workup will be mirrored by an equivalent loss of the internal standard, keeping the analyte-to-standard ratio constant and ensuring the final calculated concentration is accurate .

Extraction Recovery Consistency

Class-level

Recovery mirrors analyte

Maintains constant analyte/ISTD ratio

Verify per extraction protocol

Evidence Dimension	Extraction Recovery Consistency
Target Compound Data	Recovery parallels that of the analyte (ratio remains constant)
Comparator Or Baseline	Recovery is different from that of the analyte (ratio changes)
Quantified Difference	This is a qualitative characteristic leading to a constant analyte-to-standard ratio, which is essential for accurate quantification.
Conditions	Sample preparation involving liquid-liquid extraction (LLE) or solid-phase extraction (SPE)

Why This Matters

This ensures that the analytical method is robust and the data is reliable, irrespective of small, day-to-day variations in sample preparation efficiency, thereby increasing laboratory throughput and reducing the need for repeat analyses.

• [1] Reddy, M. (2022). Session on Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. View Source
• [2] Boc Sciences. (n.d.). Diethyl Hexyl Phosphate (CAS 7110-49-8). Product page. View Source

Quantifiable Analytical Performance: High Recovery Rate for Similar Deuterated Standards

While direct quantitative data for the recovery of Diethyl Hexyl Phosphate-d11 is not publicly available, the performance of structurally similar deuterated phthalate standards (e.g., DEHP-d4) provides a strong, class-level inference for expected performance. In a validated GC-MS method for determining phthalates in indoor air, the recovery of DEHP-d4 was >89.7% across three different adsorbents [1]. This high and consistent recovery demonstrates that deuterated internal standards of this class effectively compensate for analyte loss during the analytical workflow, a performance characteristic that would be expected of Diethyl Hexyl Phosphate-d11 due to its similar physicochemical properties [2].

Recovery Rate Benchmark

Class-level

Recovery >89.7% (DEHP-d4, air)

Supports high recovery in air sampling workflows

Validate in target matrix

Evidence Dimension	Recovery Efficiency
Target Compound Data	Expected to be >89.7% (inferred from DEHP-d4 data)
Comparator Or Baseline	Recovery of DEHP-d4: >89.7%
Quantified Difference	The data shows that >89.7% recovery is achievable for a similar deuterated internal standard, a performance level that can be expected for the target compound.
Conditions	Solid-phase adsorption/solvent extraction from air samples analyzed by GC-MS

Why This Matters

This provides a data-backed performance benchmark, indicating that the compound is suitable for high-precision analytical methods requiring >90% recovery, a common requirement in environmental and industrial hygiene applications.

• [1] Kuehn-Velten, N. (2020). Method Validation for the Determination of Phthalates in Indoor Air by GC-MS. Journal of Occupational Health, 62(1), e12169. View Source
• [2] Reddy, M. (2022). Session on Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. View Source

Suitability for Multi-Analyte Biomonitoring: Ultra-Low Limits of Quantification

The use of deuterated internal standards is critical for achieving the high sensitivity required in modern biomonitoring studies. A recent method for the simultaneous determination of 22 plasticizer metabolites in human urine using SPE-LC-MS/MS demonstrated the capability to achieve Limits of Quantification (LOQ) as low as 0.01 to 0.1 ng/mL [1]. This level of sensitivity was made possible by using deuterated internal standards, like Diethyl Hexyl Phosphate-d11, to correct for matrix effects and recovery losses, thereby ensuring accurate quantification at trace levels [1]. The method's accuracy was validated, with results ranging from 86% to 117%, and intra- and inter-day precision was <20%, highlighting the robustness achieved with this approach [1].

Trace-Level LOQ in Biomonitoring

Class-level

LOQ 0.01–0.1 ng/mL

Enables trace-level biomonitoring quantification

Method transfer review needed

Evidence Dimension	Analytical Sensitivity (Limit of Quantification)
Target Compound Data	Enables LOQs of 0.01 - 0.1 ng/mL (as demonstrated for similar metabolites in validated methods)
Comparator Or Baseline	Methods without optimal internal standards may have significantly higher LOQs and/or poorer precision.
Quantified Difference	The method achieves LOQs as low as 0.01 ng/mL, a benchmark for high-sensitivity bioanalysis.
Conditions	SPE-LC-MS/MS analysis of 22 plasticizer metabolites in human urine

Why This Matters

This establishes a clear performance benchmark for sensitivity, confirming that Diethyl Hexyl Phosphate-d11 is suitable for the most demanding trace-level quantification tasks required in human biomonitoring and environmental health studies.

• [1] Pinguet, J., Kerckhove, N., Eljezi, T., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Talanta, 202, 377-389. View Source

High-Impact Applications for Diethyl Hexyl Phosphate-d11 in Scientific Research

Precise Quantification of Organophosphate Metabolites in Biomonitoring Studies

In human biomonitoring studies assessing exposure to organophosphate flame retardants or plasticizers, Diethyl Hexyl Phosphate-d11 serves as a critical internal standard for quantifying its unlabeled counterpart in complex biological matrices like urine or blood [1]. The compound's ability to perfectly correct for matrix effects and extraction variability, as discussed in Section 3, is essential for achieving the low limits of quantification (LOQ) of 0.01-0.1 ng/mL required to detect trace-level exposures [1]. Its use ensures the high accuracy (86-117%) and precision (<20% RSD) needed for reliable population-level exposure assessments [1].

Ensuring Data Integrity in Environmental Fate and Ecotoxicology Studies

For environmental scientists tracking the degradation, transport, and bioaccumulation of Diethyl Hexyl Phosphate in water, soil, or biota, the d11 internal standard is indispensable . The complex nature of environmental matrices (e.g., sediment, plant tissue) introduces significant matrix effects that can skew results . By using the d11 analog, researchers can correct for these effects and variable extraction recoveries, as highlighted in the quantitative evidence for matrix effect correction and recovery consistency . This leads to robust, defensible data on the compound's environmental fate, which is critical for regulatory risk assessments .

Accurate Quantification in Food and Beverage Packaging Safety Evaluations

Given that the unlabeled compound is used as a solid dispersing agent in certain food contact materials, there is a need for validated analytical methods to monitor its potential migration into food and beverages . Diethyl Hexyl Phosphate-d11 is the preferred internal standard for this application because its nearly identical physicochemical properties to the analyte ensure consistent behavior during complex sample preparation steps, such as solid-phase extraction (SPE) . This leads to the high recovery rates (>89.7%) demonstrated by similar deuterated standards, providing confidence in the accuracy of migration data used for regulatory compliance and consumer safety assessments [2].

Method Development and Validation for Industrial Hygiene Monitoring

Occupational health laboratories developing and validating analytical methods for monitoring Diethyl Hexyl Phosphate in workplace air or on surfaces require a high-quality internal standard. Diethyl Hexyl Phosphate-d11 meets this need by providing the clear 11 Da mass difference required for unambiguous LC-MS detection . Its use, as part of a validated analytical protocol, is essential for achieving the precision and accuracy required by guidelines from bodies like NIOSH or OSHA. The high recovery rates observed for similar compounds in air sampling methods (e.g., >89.7% for DEHP-d4) serve as a strong indicator of the d11 compound's suitability for this application, ensuring reliable exposure data for worker safety programs [2].

Application

Selection Property

Validation Focus

Biomonitoring of organophosphate metabolites

ISTD for matrix effect correction

LOQ and accuracy validation endpoints

Environmental fate studies (water, soil, biota)

Matrix effect and recovery correction

Data defensibility for regulatory assessment

Food contact material migration analysis

Co-eluting ISTD for complex matrices

Recovery rates and method accuracy

Industrial hygiene air monitoring

Distinct mass shift for unambiguous detection

Precision and accuracy under occupational exposure guidelines

• [1] Pinguet, J., Kerckhove, N., Eljezi, T., et al. (2019). New SPE-LC-MS/MS method for the simultaneous determination in urine of 22 metabolites of DEHP and alternative plasticizers from PVC medical devices. Talanta, 202, 377-389. View Source
• [2] Kuehn-Velten, N. (2020). Method Validation for the Determination of Phthalates in Indoor Air by GC-MS. Journal of Occupational Health, 62(1), e12169. View Source